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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B14862747 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

11-Oxomogroside IV is a cucurbitane triterpenoid glycoside that can be found in the fruits of

Siraitia grosvenorii, commonly known as monk fruit.[1] It belongs to the family of mogrosides,

which are recognized for their intense sweetness and are often used as natural, non-caloric

sweeteners. Research has also highlighted the potential health benefits of mogrosides,

including their antioxidant properties. This document aims to provide an overview of 11-
Oxomogroside IV, with a focus on its synthesis, properties, and biological activities.

While a complete de novo chemical synthesis protocol for 11-Oxomogroside IV is not readily

available in the current literature, this note provides information on a closely related and more

extensively studied compound, 11-oxo-Mogroside V. The data presented for 11-oxo-Mogroside

V can serve as a valuable reference for researchers interested in the properties and potential

applications of this class of compounds.

Physicochemical Properties of 11-oxo-Mogroside V
The following table summarizes the key physicochemical properties of 11-oxo-Mogroside V.
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Property Value Reference

CAS Number 126105-11-1 [2][3]

Molecular Formula C₆₀H₁₀₀O₂₉ [3]

Molecular Weight 1285.4 g/mol [3]

Purity ≥95% [3]

Appearance Crystalline solid [3]

Solubility
DMF: 1 mg/mlDMSO: 1

mg/mlPBS (pH 7.2): 10 mg/ml
[3]

Storage -20°C [3]

Stability ≥ 4 years [3]

Biological Activity of 11-oxo-Mogroside V:
Antioxidant Effects
11-oxo-Mogroside V has demonstrated significant antioxidant properties by scavenging

reactive oxygen species (ROS) and preventing oxidative damage. The table below presents the

half-maximal effective concentrations (EC₅₀) for its antioxidant activities.

Activity EC₅₀ (µg/ml) Reference

O₂⁻ Scavenging 4.79 [3][4][5]

OH⁻ Scavenging 16.52 [3][4]

OH⁻-induced DNA Damage

Prevention
3.09 [3]

H₂O₂ Scavenging 16.52 [4][5]

Conceptual Workflow for Extraction and Purification
of Mogrosides
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The following diagram illustrates a general workflow for the extraction and purification of

mogrosides from their natural source, the monk fruit (Siraitia grosvenorii). As de novo synthesis

is not common, this extraction process is the primary method for obtaining these compounds.

Monk Fruit (Siraitia grosvenorii) Fruit Crushing & Grinding Hot Water Extraction Filtration to remove solid residue Macroporous Resin Adsorption Washing with Water (to remove sugars) Elution with Ethanol Concentration under vacuum Chromatographic Purification (e.g., HPLC) Purified Mogrosides (including 11-Oxomogroside IV/V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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